Cas no 1351668-24-0 (4-Chloro-2-fluoro-3-methylphenol)

• Product Name: 4-Chloro-2-fluoro-3-methylphenol
• CAS No: 1351668-24-0
• MF: C₇H₆ClFO
• MW: 160.573344707489
• MDL: MFCD20526390
• CID: 4586641
• PubChem ID: 74888470
• Update Time: 2025-10-29

4-Chloro-2-fluoro-3-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-fluoro-3-methylphenol
• Phenol, 4-chloro-2-fluoro-3-methyl-
• MFCD20526390
• E85645
• 1351668-24-0
• CS-0195048
• BS-30713
• BEC66824

• MDL： MFCD20526390
• Inchi： 1S/C7H6ClFO/c1-4-5(8)2-3-6(10)7(4)9/h2-3,10H,1H3
• InChI Key： JJGRYIOEURYVRJ-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C(C)=C1F

Computed Properties

• Exact Mass: 160.0091207g/mol
• Monoisotopic Mass: 160.0091207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.334±0.06 g/cm3(Predicted)
• Boiling Point: 209.8±35.0 °C(Predicted)
• pka: 8.39±0.23(Predicted)

Additional information on 4-Chloro-2-fluoro-3-methylphenol

Chemical Profile of 4-Chloro-2-fluoro-3-methylphenol (CAS No. 1351668-24-0)

4-Chloro-2-fluoro-3-methylphenol, identified by its CAS number 1351668-24-0, is a fluorinated aromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This molecule, characterized by its chloro and fluoro substituents on a phenolic ring with a methyl group at the third position, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-withdrawing and electron-donating groups imparts distinct reactivity, making it a versatile building block for further derivatization.

The structural features of 4-Chloro-2-fluoro-3-methylphenol contribute to its potential applications in drug discovery. The fluoro group, in particular, is well-documented for its ability to modulate metabolic stability and binding affinity in biological targets. Recent studies have highlighted the role of fluorinated aromatic compounds in enhancing the efficacy of therapeutic agents by improving their lipophilicity and resistance to enzymatic degradation. In particular, the combination of chloro and fluoro substituents in this compound may facilitate the development of novel pharmacophores with improved pharmacokinetic profiles.

In the context of medicinal chemistry, 4-Chloro-2-fluoro-3-methylphenol has been explored as a precursor for synthesizing bioactive molecules. Researchers have leveraged its reactive sites to develop inhibitors targeting various disease pathways. For instance, the phenolic hydroxyl group can be readily modified through esterification or etherification to introduce additional functional moieties, enhancing interactions with biological receptors. The chloro group serves as a handle for nucleophilic substitution reactions, allowing for the introduction of diverse substituents that can fine-tune biological activity.

Recent advancements in computational chemistry have further illuminated the potential of 4-Chloro-2-fluoro-3-methylphenol as a scaffold for drug development. Molecular modeling studies suggest that this compound can be engineered to interact with specific protein targets by optimizing its electronic and steric properties. The fluoro group's ability to engage in hydrogen bonding and π-stacking interactions has been particularly emphasized in virtual screening campaigns aimed at identifying novel lead compounds. Such computational approaches have accelerated the discovery process by predicting binding affinities and optimizing molecular structures prior to experimental synthesis.

The agrochemical sector has also shown interest in 4-Chloro-2-fluoro-3-methylphenol due to its structural motifs that are commonly found in herbicides and fungicides. The halogenated aromatic ring system provides stability under environmental conditions while allowing for selective interaction with biological targets in plants. Researchers are investigating derivatives of this compound as potential candidates for next-generation crop protection agents, aiming to address challenges such as pest resistance and environmental sustainability. The versatility of 4-Chloro-2-fluoro-3-methylphenol as a synthetic intermediate makes it a promising candidate for developing novel agrochemical formulations.

Synthetic methodologies for preparing 4-Chloro-2-fluoro-3-methylphenol have been refined over recent years, enabling efficient production on both laboratory and industrial scales. Traditional approaches involve fluorination and chlorination reactions on a suitable phenolic precursor, followed by selective methylation at the third position. Advances in catalytic systems have improved yields and reduced byproduct formation, making these processes more sustainable. Green chemistry principles have been increasingly applied to these synthetic routes, minimizing hazardous waste and energy consumption while maintaining high chemical purity.

The biological activity of 4-Chloro-2-fluoro-3-methylphenol has been preliminarily assessed through in vitro assays targeting various enzymes and receptors relevant to human health. Preliminary findings suggest potential interactions with pathways involved in inflammation, metabolism, and signal transduction. While these early studies are promising, further investigation is required to fully elucidate its mechanism of action and therapeutic potential. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible benefits for patients worldwide.

Future research directions may focus on expanding the chemical space accessible from 4-Chloro-2-fluoro-3-methylphenol through library synthesis techniques such as combinatorial chemistry or flow chemistry. These approaches could uncover novel derivatives with enhanced properties, including improved solubility, bioavailability, and target specificity. Additionally, exploring alternative synthetic routes could reduce reliance on traditional reagents while maintaining or improving efficiency—a critical consideration given growing concerns about supply chain resilience and environmental impact.

In conclusion,4-Chloro-2-fluoro-3-methylphenol (CAS No. 1351668-24-0) represents a structurally intriguing compound with broad applications across pharmaceuticals and agrochemicals. Its unique combination of substituents offers opportunities for developing innovative therapeutics and crop protection agents through rational design principles informed by both experimental data and computational modeling. As research continues to uncover new possibilities enabled by this scaffold,4-Chloro-2-fluoro-3-methylphenol is poised to remain an important intermediate in synthetic chemistry for years to come.